Cas no 67801-34-7 (sodium 3-hydroxybutane-2-thiolate)
67801-34-7 structure
Product Name:sodium 3-hydroxybutane-2-thiolate
CAS No:67801-34-7
MF:C4H9NaS2
MW:144.234029531479
CID:1722014
PubChem ID:138395944
Update Time:2025-04-21
sodium 3-hydroxybutane-2-thiolate Chemical and Physical Properties
Names and Identifiers
-
- sodium 3-hydroxybutane-2-thiolate
- Sodium 3-mercapto-2-butanolate
- 2,3-Butanedithiol, sodium salt (1:1)
- DTXCID901031374
- 2-Butanol, 3-mercapto-, monosodium salt
- 67801-34-7
- DTXSID70890935
-
- Inchi: 1S/C4H10S2.Na/c1-3(5)4(2)6;/h3-6H,1-2H3;/q;+1/p-1
- InChI Key: MFJLCHUDFWFFAH-UHFFFAOYSA-M
- SMILES: [S-]C(C)C(C)S.[Na+]
Computed Properties
- Exact Mass: 128.02727
- Monoisotopic Mass: 128.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 42.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.2A^2
Experimental Properties
- Boiling Point: 162.3°C at 760 mmHg
- Flash Point: 61.7°C
- PSA: 20.23
sodium 3-hydroxybutane-2-thiolate Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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